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Compound of Interest

Compound Name:
3-[(4-

Chlorophenyl)methoxy]pyridine

CAS No.: 88166-61-4

Cat. No.: B8618454 Get Quote

Abstract
This document provides a comprehensive, in-depth guide for the synthesis of 3-[(4-
Chlorophenyl)methoxy]pyridine. This compound serves as a valuable building block in

medicinal chemistry and materials science. The protocol described herein utilizes the

Williamson ether synthesis, a robust and widely adopted method for forming ether linkages.[1]

[2][3] This guide is designed for researchers, scientists, and drug development professionals,

offering a detailed, step-by-step experimental procedure, mechanistic insights, characterization

data, and critical safety precautions. The structure and content are designed to ensure

scientific integrity, reproducibility, and a thorough understanding of the underlying chemical

principles.

Introduction and Background
3-[(4-Chlorophenyl)methoxy]pyridine is a pyridine derivative featuring a 4-chlorobenzyl ether

moiety. The pyridine ring is a common scaffold in pharmaceuticals, while the chlorophenyl

group offers a site for further functionalization or can influence the molecule's pharmacokinetic

properties. The synthesis of such aryl ethers is a fundamental transformation in organic

chemistry.
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The chosen synthetic route is the Williamson ether synthesis, a classic SN2 reaction involving

a deprotonated alcohol (alkoxide) and an organohalide.[1][2] In this specific application, 3-

hydroxypyridine is deprotonated using a strong base to form the corresponding pyridinoxide,

which then acts as a nucleophile, attacking the electrophilic benzylic carbon of 4-chlorobenzyl

chloride.

Reaction Scheme and Mechanism
The overall reaction is depicted below:

Scheme 1: Synthesis of 3-[(4-Chlorophenyl)methoxy]pyridine
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Reactants

Product

3-Hydroxypyridine

4-Chlorobenzyl chloride

3-[(4-Chlorophenyl)methoxy]pyridine

1) Sodium Hydride (NaH)
2) DMF, 0 °C to RT+
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1. Flask Preparation
- Dry a 100 mL round-bottom flask.

- Add a magnetic stir bar.
- Seal with a septum and purge with N₂.

2. Reagent Addition (NaH)
- Weigh 0.44 g (11.0 mmol, 1.1 eq) of NaH (60% dispersion) and add to the flask under N₂.

3. Solvent Addition
- Add 20 mL of anhydrous DMF via syringe.

4. Cooling
- Cool the suspension to 0 °C in an ice-water bath.

5. Substrate Addition
- Dissolve 0.95 g (10.0 mmol, 1.0 eq) of 3-hydroxypyridine in 10 mL of anhydrous DMF.

- Add this solution dropwise to the NaH suspension over 15 minutes.

6. Alkoxide Formation
- Stir the mixture at 0 °C for 30 minutes.

- Observe hydrogen gas evolution.

7. Electrophile Addition
- Dissolve 1.61 g (10.0 mmol, 1.0 eq) of 4-chlorobenzyl chloride in 5 mL of anhydrous DMF.

- Add this solution dropwise to the reaction mixture at 0 °C.

8. Reaction Progression
- Allow the reaction to warm to room temperature.

- Stir for 12-18 hours.

9. Monitoring
- Monitor reaction progress by Thin Layer Chromatography (TLC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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